2-((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[(5,6-dimethyl-7-oxo-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C16H14F3N5O3S/c1-8-9(2)24-14(21-13(8)26)22-23-15(24)28-7-12(25)20-10-3-5-11(6-4-10)27-16(17,18)19/h3-6H,7H2,1-2H3,(H,20,25)(H,21,22,26)
• InChI Key: AYQHYZVMKSQPLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F)NC1=O)C
• Molecular Formula: C16H14F3N5O3S
• Molecular Weight: 413.4 g/mol

Description

The compound is a derivative of [1,2,4]triazolo[4,3-a]quinoxaline. Compounds in this family have been studied for their DNA intercalation activities as anticancer agents.

Scientific Research Applications

Medicinal Chemistry and Drug Design:

• Triazolopyrimidines, including similar compounds, have been investigated as potential antiasthma agents. The study involved the synthesis and pharmacological evaluation of these compounds, highlighting their role as mediator release inhibitors (Medwid et al., 1990).

Radiopharmaceutical Development:

• Research has been conducted on pyrazolopyrimidineacetamides, closely related to the compound , for their application in radioligand imaging with PET (Positron Emission Tomography). This includes the development of radiolabeled compounds for in vivo imaging (Dollé et al., 2008).

Herbicidal Activity:

• Triazolopyrimidine derivatives have been synthesized and assessed for their herbicidal activity. The study included the design, synthesis, and evaluation of these compounds against specific plant species (Yang et al., 2001).

Antitumor and Anticancer Research:

• Studies have been conducted on triazolopyrimidine derivatives for their potential antitumor activities, particularly against liver and breast cancer cell lines. This research explores the synthesis of these compounds and their biological evaluation in cancer models (Edrees & Farghaly, 2017).

Antimicrobial Research:

• Novel triazolopyrimidines and related compounds have been evaluated for their antimicrobial activities. The study involves the synthesis of these compounds and their effectiveness against various microbial strains (Gomha et al., 2018).

Mechanism of Action

The mechanism of action is likely related to its ability to intercalate DNA, which is a common mechanism of action for anticancer drugs.

Future Directions

Given the potential anticancer activity of similar compounds, future research could focus on synthesizing this compound and evaluating its biological activity. It may also be useful to investigate its mechanism of action and potential side effects.